N-[(3-chlorophenyl)methyl]-2-cyanoacetamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-cyanoacetamide
• InChI: InChI=1S/C10H9ClN2O/c11-9-3-1-2-8(6-9)7-13-10(14)4-5-12/h1-3,6H,4,7H2,(H,13,14)
• InChI Key: BSFAHGRCRCEWMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNC(=O)CC#N
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol

Description

“N-[(3-chlorophenyl)methyl]-2-cyanoacetamide” is a chemical compound with the CAS Number: 64488-08-0. It has a molecular weight of 208.65. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is N-(3-chlorobenzyl)-2-cyanoacetamide. The InChI code is 1S/C10H9ClN2O/c11-9-3-1-2-8(6-9)7-13-10(14)4-5-12/h1-3,6H,4,7H2,(H,13,14).

Physical And Chemical Properties Analysis

“N-[(3-chlorophenyl)methyl]-2-cyanoacetamide” is a powder that is stored at room temperature. It has a melting point of 149-151°C.

Scientific Research Applications

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Chemical Synthesis and Modification

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Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “N-[(3-chlorophenyl)methyl]-2-cyanoacetamide” can be found at the provided link.

Synthesis routes and methods

Procedure details

A solution of 38.5 g. (0.34 mole) of ethyl cyanoacetate and 48.1 g. (0.34 mole) of 3-chlorobenzylamine in 120 ml. of 95% ethanol is refluxed for 5 hours and then allowed to stand overnight at ambient temperature. Agitation causes crystallization. Filtration is followed by washing of the solid with a small amount of ether to give 28.7 g. of the desired product as small, white needles, m.p. 123°-5° C.